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Compound of Interest

Compound Name: Benoxathian hydrochloride

Cat. No.: B1246132

An Important Note on "Benoxathian hydrochloride": Extensive searches of scientific literature
and databases did not yield any information on a compound named "Benoxathian
hydrochloride." It is possible that this name is erroneous or refers to a compound not widely
documented. The following guide will focus on Benzathine Penicillin G, a well-established long-
acting penicillin antibiotic, which may be the intended subject of inquiry due to the similarity in
name.

This guide provides a comparative overview of Benzathine Penicillin G, detailing its mechanism
of action, in vitro and in vivo activity, and comparisons with alternative antibiotics. The
information is intended for researchers, scientists, and drug development professionals.

Overview of Benzathine Penicillin G

Benzathine Penicillin G is a long-acting injectable antibiotic.[1] It is formed from the
combination of benzylpenicillin (penicillin G) with benzathine. This formulation allows for slow
release of penicillin G from the muscle tissue into the bloodstream, resulting in prolonged, low-
dose antibiotic activity.[1][2] It is primarily used for the treatment and prophylaxis of infections
caused by susceptible gram-positive bacteria, most notably Streptococcus pyogenes and
Treponema pallidum, the causative agents of streptococcal infections (like rheumatic fever) and
syphilis, respectively.[1][3]

Mechanism of Action
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Benzathine Penicillin G, as a -lactam antibiotic, exerts its bactericidal effect by inhibiting the
synthesis of the bacterial cell wall.[2][3][4] The core mechanism involves the following steps:

¢ Binding to Penicillin-Binding Proteins (PBPs): Penicillin G binds to and inactivates PBPs,
which are bacterial enzymes essential for the final steps of peptidoglycan synthesis.[2]

« Inhibition of Transpeptidation: This binding prevents the cross-linking of peptidoglycan
chains, a crucial step for maintaining the structural integrity of the cell wall.[2][3]

o Cell Lysis: The weakened cell wall cannot withstand the internal osmotic pressure of the
bacterium, leading to cell lysis and death.[2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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